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For researchers, scientists, and professionals in geochemistry and petrology, distinguishing the
origin of schorl, a common black tourmaline, is crucial for understanding the geological history
of rocks. This guide provides a detailed comparison of the geochemical signatures that
differentiate schorl formed in magmatic versus metamorphic environments, supported by
experimental data and protocols.

Schorl, a sodium-iron rich tourmaline, is stable across a wide range of pressure and
temperature conditions, making it a resilient recorder of its formation environment.[1] Its
chemical composition, particularly trace element and isotopic signatures, can therefore serve
as a powerful petrogenetic indicator.[2][3] This guide synthesizes key geochemical
discriminators to aid in determining a schorl sample's origin.

Comparative Geochemical Data

The following tables summarize the key quantitative differences in the geochemical
composition of magmatic and metamorphic schorl. These distinctions are based on analyses of
major elements, trace elements, and boron isotopes.
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Table 1: Major Element Compositional Differences

Geochemical ]
Magmatic Schorl
Parameter

Metamorphic
Schorl

Key Distinctions

Fe/(Fe+Mg) Ratio Typically high[1]

Generally lower

Magmatic schorl is
often richer in iron
relative to

magnesium.

Y-site Al Content High

Low to absent

Magmatic tourmaline
tends to have higher
aluminum content in
the Y-site of its crystal

structure.[4]

Ca Content Variable, can be low

Generally higher

Metamorphic schorl,
particularly from
metapelites, can show

enrichment in calcium.

[5]

Na Content Generally high

Variable

While schorl is a
sodium-rich
tourmaline, variations
in Na can be observed
between different

origins.

Table 2: Trace Element Signature Comparison
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Trace Element

Magmatic Schorl
(especially from
granites and
pegmatites)

Metamorphic
Schorl (especially Key Distinctions
from metapelites)

Li

Often high[6]

Lithium is a key

indicator, often
Generally low enriched in pegmatitic

(magmatic)

environments.

Pb

Can be high[6]

Lead content can be
Generally low elevated in some

magmatic settings.

Mn

Variable

Manganese
enrichment is a

Can be high[6] potential characteristic
of metamorphic

schorl.

Zn

Variable

Zinc is another trace

element that may be
Can be high[6] concentrated in

metamorphic

tourmaline.

Sr

Variable, can be high
in some magmatic

systems[6]

Strontium

concentrations can
Generally low vary, but may be

higher in certain

magmatic contexts.

Variable

Yttrium content tends
Generally low[6] to be lower in

metamorphic schorl.
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Barium concentrations

are often low in

Ba Variable Generally low[6] )
metamorphic
tourmaline.

o Tin is a characteristic
Can be high in '
) trace element in
Sn granite-related Generally low _ _
tourmaline from tin-
systems[6] ) ]
bearing granites.
Gallium can be
Ga Can be enriched[7] Generally lower another indicator for

magmatic origins.

Table 3: Boron Isotope Signatures

Isotopic Parameter

Magmatic Schorl

(S-type granites)

Metamorphic
Schorl

Key Distinctions

SUB (%o)

Predominantly

negative (e.g., -8%. to

-20%0)[1]

Variable, can be
positive in rocks with

marine protoliths

The boron isotopic
composition is a
powerful tracer of the
boron source. S-type
granites, derived from
the melting of
sedimentary rocks,
often impart a distinct
negative o'B
signature to their
associated

tourmalines.[8]

Experimental Protocols

The data presented in this guide are typically acquired through the following analytical

techniques:
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o Sample Preparation: Tourmaline grains are separated from the host rock, mounted in epoxy,
and polished to a fine, flat surface for in-situ analysis. Petrographic analysis using polarized
light microscopy is first conducted to observe textural features like zoning.[1]

e Major Element Analysis:
o Method: Electron Probe Microanalysis (EPMA).

o Procedure: A focused beam of electrons is used to excite the sample, causing the
emission of characteristic X-rays. The wavelengths and intensities of these X-rays are
measured to determine the concentrations of major and minor elements. This technique
provides high spatial resolution, allowing for the analysis of compositional zoning within

individual crystals.
o Trace Element and Boron Isotope Analysis:
o Method: Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry (LA-ICP-MS).

o Procedure: A high-energy laser is used to ablate a small amount of material from the
surface of the tourmaline. The ablated material is then transported by a carrier gas into an
inductively coupled plasma, where it is ionized. The ions are then passed into a mass
spectrometer, which separates them based on their mass-to-charge ratio. This allows for
the precise measurement of a wide range of trace elements and boron isotopes.

Visualization of the Differentiation Workflow

The following diagram illustrates the logical workflow for differentiating between magmatic and

metamorphic schorl based on their geochemical signatures.
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Workflow for Differentiating Magmatic vs. Metamorphic Schorl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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